molecular formula C12H18N2O B2442169 (4-Benzylmorpholin-2-yl)methanamine CAS No. 110859-47-7; 186293-55-0; 214273-17-3

(4-Benzylmorpholin-2-yl)methanamine

Cat. No.: B2442169
CAS No.: 110859-47-7; 186293-55-0; 214273-17-3
M. Wt: 206.289
InChI Key: CKZVBXBEDDAEFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Benzylmorpholin-2-yl)methanamine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.289. The purity is usually 95%.
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Structure

3D Structure

Interactive Chemical Structure Model





Properties

IUPAC Name

(4-benzylmorpholin-2-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKZVBXBEDDAEFE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(CN1CC2=CC=CC=C2)CN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70911876
Record name 1-(4-Benzylmorpholin-2-yl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70911876
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

110859-47-7
Record name 1-(4-Benzylmorpholin-2-yl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70911876
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (4-benzylmorpholin-2-yl)methanamine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Scientific Research Applications

Medicinal Chemistry

(4-Benzylmorpholin-2-yl)methanamine serves as a crucial building block in the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system. Its morpholine structure is known to enhance bioavailability and pharmacological activity.

Key Findings :

  • Enzyme Inhibition : The compound has been studied for its ability to inhibit specific enzymes, which is vital in developing treatments for diseases such as cancer. For instance, it has shown potential in inhibiting pyruvate dehydrogenase kinases (PDKs), which are implicated in cancer metabolism.

Organic Synthesis

This compound acts as an intermediate in synthesizing various organic molecules. The presence of the benzyl group allows for further chemical modifications, making it a versatile reagent in organic chemistry.

Applications :

  • Utilized in multi-step synthesis processes to create complex molecules with desired properties.

Biological Studies

Research indicates that (4-Benzylmorpholin-2-yl)methanamine may act as a modulator for specific receptors, influencing critical signaling pathways involved in cellular processes such as proliferation and apoptosis.

Biological Activity :

  • Antimicrobial Properties : Preliminary studies suggest that it exhibits antimicrobial activity against certain bacterial strains, indicating its potential as a lead compound for antibiotic development. For instance, it has shown effectiveness against Acinetobacter baumannii and Pseudomonas aeruginosa, both of which are significant pathogens resistant to conventional antibiotics .

Antimicrobial Activity Study

A study evaluated the effectiveness of (4-Benzylmorpholin-2-yl)methanamine against resistant bacterial strains. The Minimum Inhibitory Concentrations (MIC) were significantly lower than those of traditional antibiotics, demonstrating its potential as an alternative treatment option.

Kinase Inhibition Research

Research has indicated that this compound can inhibit specific kinases involved in cancer cell metabolism. By disrupting aberrant glucose metabolism through PDK inhibition, it presents a promising avenue for cancer therapy.

Toxicity Assessments

Toxicological studies have revealed that (4-Benzylmorpholin-2-yl)methanamine has low toxicity profiles in vitro. No significant mutagenic effects were observed in the Ames test, suggesting a favorable safety profile for further development.

Summary Table of Applications

Application AreaDescriptionKey Findings
Medicinal ChemistryBuilding block for CNS-targeting pharmaceuticalsInhibits pyruvate dehydrogenase kinases (PDKs) involved in cancer metabolism
Organic SynthesisIntermediate for synthesizing complex organic moleculesVersatile reagent allowing further modifications
Biological StudiesModulator for specific receptors; potential antimicrobial agentEffective against resistant strains like Acinetobacter baumannii and Pseudomonas aeruginosa
Toxicity AssessmentEvaluated for safety and mutagenicityLow toxicity profiles; no significant mutagenic effects observed

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